![molecular formula C16H15ClN2O4 B5876004 N-(3-chloro-2-methylphenyl)-2-(3-methyl-4-nitrophenoxy)acetamide](/img/structure/B5876004.png)
N-(3-chloro-2-methylphenyl)-2-(3-methyl-4-nitrophenoxy)acetamide
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Overview
Description
N-(3-chloro-2-methylphenyl)-2-(3-methyl-4-nitrophenoxy)acetamide, also known as NMNPA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.
Mechanism of Action
The mechanism of action of N-(3-chloro-2-methylphenyl)-2-(3-methyl-4-nitrophenoxy)acetamide is not fully understood, but it is believed to act by inhibiting the activity of various enzymes and proteins involved in inflammatory and cancerous processes. It has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of prostaglandins, which are inflammatory mediators.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects, including reducing inflammation and pain, inhibiting tumor growth, and inducing apoptosis (programmed cell death) in cancer cells. It has also been shown to have antioxidant properties, which may help to protect against oxidative stress.
Advantages and Limitations for Lab Experiments
One advantage of using N-(3-chloro-2-methylphenyl)-2-(3-methyl-4-nitrophenoxy)acetamide in lab experiments is its potential to target multiple pathways involved in inflammation and cancer, making it a versatile tool for studying these processes. However, its limited solubility in water and potential toxicity at high doses may pose challenges in experimental design.
Future Directions
Future research on N-(3-chloro-2-methylphenyl)-2-(3-methyl-4-nitrophenoxy)acetamide could focus on exploring its potential as a therapeutic agent for various inflammatory and cancerous conditions. Additionally, further studies could investigate its mechanism of action and potential side effects, as well as developing more efficient synthesis methods and improving its solubility and bioavailability. Overall, this compound holds great promise as a valuable tool for scientific research and drug development.
Synthesis Methods
N-(3-chloro-2-methylphenyl)-2-(3-methyl-4-nitrophenoxy)acetamide can be synthesized using a multi-step process involving the reaction of 3-chloro-2-methylphenylamine with 3-methyl-4-nitrophenol in the presence of a base, followed by the addition of acetic anhydride to the resulting product. The final compound is obtained through purification using column chromatography.
Scientific Research Applications
N-(3-chloro-2-methylphenyl)-2-(3-methyl-4-nitrophenoxy)acetamide has been studied for its potential use in various scientific fields, including medicinal chemistry, pharmacology, and biochemistry. It has been shown to have anti-inflammatory, analgesic, and anti-tumor properties, making it a promising candidate for drug development.
Properties
IUPAC Name |
N-(3-chloro-2-methylphenyl)-2-(3-methyl-4-nitrophenoxy)acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15ClN2O4/c1-10-8-12(6-7-15(10)19(21)22)23-9-16(20)18-14-5-3-4-13(17)11(14)2/h3-8H,9H2,1-2H3,(H,18,20) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QAENAXMJVFUUCJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)OCC(=O)NC2=C(C(=CC=C2)Cl)C)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15ClN2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
334.75 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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